Cas no 1354952-94-5 (3-(methylamino)cyclobutan-1-ol (cis/trans 5:1))
1354952-94-5 structure
Product Name:3-(methylamino)cyclobutan-1-ol (cis/trans 5:1)
CAS No:1354952-94-5
MF:C5H11NO
MW:101.146941423416
MDL:MFCD20502026
CID:1029187
PubChem ID:54595803
Update Time:2025-04-20
3-(methylamino)cyclobutan-1-ol (cis/trans 5:1) Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methylamino)cyclobutanol
- 3-(Methylamino)cyclobutan-1-ol (cis
- 3-(methylamino)cyclobutan-1-ol (cis/trans 5:1)
- EN300-93073
- SCHEMBL3829539
- (1S,3S)-3-(METHYLAMINO)CYCLOBUTAN-1-OL
- trans-3-(Methylamino)cyclobutanol
- DTXSID201300712
- AKOS014887723
- PB25695
- EN300-93071
- DB-117038
- SCHEMBL764253
- 1033710-19-8
- trans-3-(Methylamino)cyclobutan-1-ol-M14921
- SB20681
- 3-(METHYLAMINO)CYCLOBUTAN-1-OL
- MFCD20502026
- EN300-93074
- PB35156
- 1033710-17-6
- P15672
- CS-0057551
- A887011
- CS-0051674
- AS-33841
- PB36492
- AKOS006345681
- DTXSID50712429
- trans-3-(Methylamino)cyclobutan-1-ol
- AMY33649
- SCHEMBL21762456
- SCHEMBL3828502
- SB10794
- cis-3-(Methylamino)cyclobutanol
- 1354952-94-5
- CS-0183681
- (1R,3R)-3-(METHYLAMINO)CYCLOBUTAN-1-OL
- A900212
-
- MDL: MFCD20502026
- Inchi: 1S/C5H11NO/c1-6-4-2-5(7)3-4/h4-7H,2-3H2,1H3
- InChI Key: DRLQGNZKHKBJFA-UHFFFAOYSA-N
- SMILES: OC1CC(C1)NC
Computed Properties
- Exact Mass: 101.084063974g/mol
- Monoisotopic Mass: 101.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 59.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 32.3Ų
3-(methylamino)cyclobutan-1-ol (cis/trans 5:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M10596-10g |
3-(Methylamino)cyclobutan-1-ol (cis/trans 5:1) - M10596 |
1354952-94-5 | 10g |
51300CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M10596-1g |
3-(Methylamino)cyclobutan-1-ol (cis/trans 5:1) - M10596 |
1354952-94-5 | 1g |
10260CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | ST-M10596-5g |
3-(Methylamino)cyclobutan-1-ol (cis/trans 5:1) - M10596 |
1354952-94-5 | 5g |
30780CNY | 2021-05-07 | ||
| Chemenu | CM106582-500mg |
3-(methylamino)cyclobutan-1-ol (cis/trans 5:1) |
1354952-94-5 | 95+% | 500mg |
$240 | 2021-08-06 | |
| Chemenu | CM106582-1g |
3-(methylamino)cyclobutan-1-ol (cis/trans 5:1) |
1354952-94-5 | 95+% | 1g |
$385 | 2021-08-06 | |
| Chemenu | CM106582-5g |
3-(methylamino)cyclobutan-1-ol (cis/trans 5:1) |
1354952-94-5 | 95+% | 5g |
$935 | 2021-08-06 | |
| Chemenu | CM106582-10g |
3-(methylamino)cyclobutan-1-ol (cis/trans 5:1) |
1354952-94-5 | 95+% | 10g |
$1408 | 2021-08-06 | |
| abcr | AB453620-250 mg |
3-(Methylamino)cyclobutan-1-ol; . |
1354952-94-5 | 250MG |
€348.00 | 2023-07-18 | ||
| abcr | AB453620-1 g |
3-(Methylamino)cyclobutan-1-ol; . |
1354952-94-5 | 1g |
€790.00 | 2023-07-18 | ||
| Apollo Scientific | OR317074-1g |
3-(Methylamino)cyclobutan-1-ol (cis/trans 5:1) |
1354952-94-5 | 1g |
£675.00 | 2024-05-26 |
3-(methylamino)cyclobutan-1-ol (cis/trans 5:1) Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
1354952-94-5 (3-(methylamino)cyclobutan-1-ol (cis/trans 5:1)) Related Products
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- 1033710-19-8(trans-3-(methylamino)cyclobutan-1-ol)
- 1408076-19-6(trans-3-(Methylamino)cyclobutan-1-ol hydrochloride)
- 1033710-17-6((1s,3s)-3-(methylamino)cyclobutan-1-ol)
- 155723-68-5(2-Pentanol, 4-[(1-methylethyl)amino]-, (2R,4S)-rel-)
- 155723-69-6(2-Pentanol, 4-[(1-methylethyl)amino]-, (2R,4R)-rel-)
- 1375472-99-3(3-(methylamino)cyclobutan-1-ol hydrochloride)
- 53019-16-2(2-Pentanol, 4-(methylamino)-, (R*,S*)-)
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